Cas no 188403-10-3 (allyl N-2-(methylamino)ethylcarbamate)

Allyl N-2-(methylamino)ethylcarbamate is a specialized carbamate derivative featuring both allyl and methylaminoethyl functional groups. This compound is of interest in organic synthesis and pharmaceutical research due to its reactive allyl group, which allows for further functionalization via click chemistry or polymerization. The methylaminoethyl moiety enhances solubility in polar solvents and provides a site for additional derivatization. Its balanced reactivity and stability make it suitable for applications in peptide modification, polymer science, and drug development. The compound’s dual functionality offers versatility in designing complex molecular architectures while maintaining manageable handling conditions under standard laboratory environments.

allyl N-2-(methylamino)ethylcarbamate structure

188403-10-3 structure

Product Name:allyl N-2-(methylamino)ethylcarbamate

CAS No:188403-10-3

MF:C₇H₁₄N₂O₂

MW:158.198261737823

CID:115268

PubChem ID:18525944

Update Time:2025-10-29

allyl N-2-(methylamino)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

- Carbamic acid,[2-(methylamino)ethyl]-, 2-propenyl ester (9CI)
- Allyl N-[2-(methylamino)ethyl]carbamate
- prop-2-enyl N-[2-(methylamino)ethyl]carbamate
- (2-Methylamino-ethyl)-carbamic acid allyl ester
- AG-E-37240
- CTK4D9783
- MO07873
- N-[2-(methylamino)ethyl]prop-2-enyloxycarboxamide
- prop-2-en-1-yl N-[2-(methylamino)ethyl]carbamate
- SBB087303
- Allyl N-[2-(methylamino)ethyl]carbamate , Tech.
- SCHEMBL8169869
- Prop-2-en-1-yl [2-(methylamino)ethyl]carbamate
- FT-0703241
- AKOS006283249
- 188403-10-3
- Allyl (2-(methylamino)ethyl)carbamate
- DTXSID00594691
- DB-065641
- allyl N-2-(methylamino)ethylcarbamate
- Inchi： 1S/C7H14N2O2/c1-3-6-11-7(10)9-5-4-8-2/h3,8H,1,4-6H2,2H3,(H,9,10)
- InChI Key： KWUXKYITOPQQRK-UHFFFAOYSA-N
- SMILES： O(CC=C)C(NCCNC)=O

Computed Properties

Exact Mass: 158.10600
Monoisotopic Mass: 158.105527694g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 6
Complexity: 126
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.2
Topological Polar Surface Area: 50.4Å²

Experimental Properties

Density: 0.986
Boiling Point: 253.3°Cat760mmHg
Flash Point: 107°C
Refractive Index: 1.451
PSA: 50.36000
LogP: 0.89980

allyl N-2-(methylamino)ethylcarbamate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	A619925-10mg	allyl N-[2-(methylamino)ethyl]carbamate	188403-10-3	10mg	$ 50.00	2022-06-07
TRC	A619925-50mg	allyl N-[2-(methylamino)ethyl]carbamate	188403-10-3	50mg	$ 70.00	2022-06-07
TRC	A619925-100mg	allyl N-[2-(methylamino)ethyl]carbamate	188403-10-3	100mg	$ 115.00	2022-06-07

allyl N-2-(methylamino)ethylcarbamate Related Literature

1. Emerging investigators series: ultraviolet and free chlorine aqueous-phase advanced oxidation process: kinetic simulations and experimental validation†

Divya Kamath,Daisuke Minakata Environ. Sci.: Water Res. Technol., 2018,4, 1231-1238
2. Exciplex emission from the mixed dimer of naphthalene and 2-cyanonaphthalene in a supersonic jet

Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
3. Fe3O4 nanosphere@microporous organic networks: enhanced anode performances in lithium ion batteries through carbonization†

Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
4. Enantiomerically pure 1,3,2-dioxaborolanes: new reagents for the hydroboration of alkynes

Chem. Commun., 1998, 2651-2652
5. Examination of deposit in commercial diluted phosphoric acid

Analyst, 1880,5, 146-147

Additional information on allyl N-2-(methylamino)ethylcarbamate

Comprehensive Guide to Allyl N-2-(Methylamino)ethylcarbamate (CAS No. 188403-10-3): Properties, Applications, and Market Insights

Allyl N-2-(methylamino)ethylcarbamate (CAS No. 188403-10-3) is a specialized organic compound with a unique molecular structure that combines an allyl group, a methylaminoethyl moiety, and a carbamate functional group. This chemical has garnered significant attention in recent years due to its versatile applications in pharmaceuticals, agrochemicals, and material science. Researchers and industry professionals frequently search for terms like "allyl carbamate derivatives," "methylaminoethyl compounds," and "CAS 188403-10-3 applications" to understand its potential uses.

The compound's molecular formula is C₇H₁₄N₂O₂, with a molecular weight of 158.20 g/mol. Its structure features a reactive allyl group, which makes it valuable for polymerization reactions and cross-linking applications. The presence of the carbamate group contributes to its stability and bioactivity, making it a candidate for drug development. Recent studies have explored its role as an intermediate in synthesizing N-methylated amino acid derivatives, a hot topic in medicinal chemistry due to their enhanced bioavailability.

One of the most searched questions about Allyl N-2-(methylamino)ethylcarbamate is its role in peptide modification. The compound's methylaminoethyl side chain can be used to introduce specific functionalities into peptides, improving their therapeutic properties. This application aligns with the growing demand for bioconjugation techniques and targeted drug delivery systems, which are trending topics in pharmaceutical research.

In material science, CAS 188403-10-3 is investigated for its potential in creating smart polymers and self-healing materials. The allyl group allows for thiol-ene click chemistry, a popular method for designing advanced materials with tailored properties. Researchers often search for "allyl carbamate in polymer synthesis" to explore its compatibility with various polymerization techniques.

The market for Allyl N-2-(methylamino)ethylcarbamate is expanding, driven by its applications in green chemistry and sustainable synthesis. With increasing environmental regulations, industries are seeking eco-friendly intermediates, and this compound's efficient synthesis routes make it a viable option. Keywords like "sustainable carbamate derivatives" and "green synthesis of N-methylaminoethyl compounds" reflect this trend.

Quality control and analytical methods for CAS 188403-10-3 are also frequently discussed. Techniques such as HPLC, NMR, and mass spectrometry are commonly used to verify its purity and structure. Laboratories often search for "analytical methods for allyl carbamates" to ensure compliance with industry standards.

In conclusion, Allyl N-2-(methylamino)ethylcarbamate (CAS No. 188403-10-3) is a multifaceted compound with significant potential across multiple industries. Its unique chemical properties, combined with the growing demand for specialty chemicals and bioactive intermediates, position it as a valuable asset in modern research and development. By staying updated on the latest trends and applications, professionals can leverage this compound's full potential in innovative solutions.